Benzyl(p-tolyl)sulfane

• IUPAC Name: 1-benzylsulfanyl-4-methylbenzene
• InChI: InChI=1S/C14H14S/c1-12-7-9-14(10-8-12)15-11-13-5-3-2-4-6-13/h2-10H,11H2,1H3
• InChI Key: VCMADTQZCBWKAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC2=CC=CC=C2
• Molecular Formula: C14H14S
• DSSTOX Substance ID: DTXSID30449049
• Molecular Weight: 214.33 g/mol
• CAS No.: 5023-60-9

Description

Benzyl(p-tolyl)sulfane is a useful research compound. Its molecular formula is C14H14S and its molecular weight is 214.33 g/mol. The purity is usually 95%.
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Scientific Research Applications

• Asymmetric Oxidation of Benzyl p-Tolyl Sulfide : This research discusses the oxidation of benzyl p-tolyl sulfide with active halogeno compounds, resulting in optically-active benzyl p-tolyl sulfoxide. The absolute configuration of the sulfoxide depends on the chirality of the alcohols used in the process (Sato, Kunieda, & Kinoshita, 1976).

• Intramolecular Pummerer Reactions of Substituted Benzyl p-Tolyl Sulfoxides : This paper investigates the Pummerer reactions of benzyl p-tolyl sulfoxides, showing that the α-acetoxy sulfides retain significant amounts of the original sulfoxides' 18O-label. The reactions suggest predominantly intramolecular acetoxyl migration (Itoh, Numata, Yoshimura, & Ōae, 1983).

• Base-Induced 5-Endo Cyclization of Benzyl Alkynyl Sulfides : This study presents experimental and computational insights into the reaction of aryl-substituted benzyl 1-alkynyl sulfides with potassium alkoxide, producing 2-aryl 2,3-dihydrothiophenes. The cyclization is efficient with electron-withdrawing groups on the aromatic ring (Motto et al., 2011).

• Effects of Sulfane Sulfur Content in Benzyl Polysulfides : This research delves into the role of sulfane sulfur in hydrogen sulfide signaling pathways. It examines the rates and quantities of H2S release from synthetic, pure benzyl polysulfides, revealing insights into the effects of trisulfides and tetrasulfides on cell proliferation (Bolton, Cerda, Gilbert, & Pluth, 2019).

• Functionalization of Aromatic and Benzylic C–H Bonds : This study explored the thermal behavior of intermediates formed from the reaction of nitriles with perfluoroalkyl sulfoxides, leading to selective functionalization of aromatic ortho C–H bonds or benzylic C–H bonds (Macé et al., 2009).

• Synthesis of Sulfonamides Catalyzed by Nano-Ru/Fe(3)O(4) : This paper presents a novel, environmentally benign method for coupling sulfonamides and alcohols, including transformations involving benzyl alcohols and p-toluenesulfonamide (Shi et al., 2009).